(6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
(6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
Guaiacin belongs to the class of organic compounds known as aryltetralin lignans. These are lignans with a structure based on the 1-phenyltetralin skeleton. Guaiacin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, guaiacin is primarily located in the membrane (predicted from logP). Outside of the human body, guaiacin can be found in herbs and spices and ucuhuba. This makes guaiacin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
36531-08-5
VCID:
VC0150186
InChI:
InChI=1S/C20H24O4/c1-11-7-14-9-19(24-4)17(22)10-15(14)20(12(11)2)13-5-6-16(21)18(8-13)23-3/h5-6,8-12,20-22H,7H2,1-4H3/t11-,12+,20+/m1/s1
SMILES:
CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC
Molecular Formula:
C20H24O4
Molecular Weight:
328.4 g/mol
(6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
CAS No.: 36531-08-5
Reference Standards
VCID: VC0150186
Molecular Formula: C20H24O4
Molecular Weight: 328.4 g/mol
CAS No. | 36531-08-5 |
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Product Name | (6R,7S,8S)-8-(4-Hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
Molecular Formula | C20H24O4 |
Molecular Weight | 328.4 g/mol |
IUPAC Name | (6R,7S,8S)-8-(4-hydroxy-3-methoxyphenyl)-3-methoxy-6,7-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol |
Standard InChI | InChI=1S/C20H24O4/c1-11-7-14-9-19(24-4)17(22)10-15(14)20(12(11)2)13-5-6-16(21)18(8-13)23-3/h5-6,8-12,20-22H,7H2,1-4H3/t11-,12+,20+/m1/s1 |
Standard InChIKey | TZAAYUCUPIYQBR-JGRMJRGVSA-N |
Isomeric SMILES | C[C@@H]1CC2=CC(=C(C=C2[C@@H]([C@H]1C)C3=CC(=C(C=C3)O)OC)O)OC |
SMILES | CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC |
Canonical SMILES | CC1CC2=CC(=C(C=C2C(C1C)C3=CC(=C(C=C3)O)OC)O)OC |
Melting Point | 204-206°C |
Physical Description | Solid |
Description | Guaiacin belongs to the class of organic compounds known as aryltetralin lignans. These are lignans with a structure based on the 1-phenyltetralin skeleton. Guaiacin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, guaiacin is primarily located in the membrane (predicted from logP). Outside of the human body, guaiacin can be found in herbs and spices and ucuhuba. This makes guaiacin a potential biomarker for the consumption of these food products. |
PubChem Compound | 11724027 |
Last Modified | Nov 11 2021 |
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